2-[(4-methylpiperazin-1-yl)methyl]-1H-1,3-benzodiazol-6-amine

• IUPAC Name: 2-[(4-methylpiperazin-1-yl)methyl]-3H-benzimidazol-5-amine
• InChI: InChI=1S/C13H19N5/c1-17-4-6-18(7-5-17)9-13-15-11-3-2-10(14)8-12(11)16-13/h2-3,8H,4-7,9,14H2,1H3,(H,15,16)
• InChI Key: WNICNJQDIDVMMB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=NC3=C(N2)C=C(C=C3)N
• Molecular Formula: C13H19N5
• Molecular Weight: 245.32 g/mol

Description

This compound is a unique chemical that falls under the category of phenylpiperazines. Phenylpiperazines are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group. The empirical formula of this compound is C13H21N3 and it has a molecular weight of 219.33.

Molecular Structure Analysis

The molecular structure of this compound has been optimized using density functional theory. The conformational analysis results showed that the optimized DFT molecular structure was in good agreement with the X-ray diffraction value.

Scientific Research Applications

Spectroscopic Characterization and Molecular Structure One significant application of derivatives similar to "2-[(4-methylpiperazin-1-yl)methyl]-1H-1,3-benzodiazol-6-amine" is in the field of spectroscopic characterization and crystallographic elucidation. The compound 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine, closely related to the one , has been extensively studied for its spectroscopic features and molecular structure. Single-crystal X-ray analysis and vibrational spectroscopy have revealed its existence in the amino tautomeric form in the solid state. Such research aids in understanding the structural and electronic properties of these compounds, which is crucial for their potential applications in drug design and materials science (Al-Harthy et al., 2019).

Synthesis and Optimization Research on synthesizing and optimizing derivatives of "this compound" for specific functions, such as creating precursors for pharmaceuticals, is another application. For instance, the synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride from 4-methylbenzoic acid through direct reductive alkylation has been optimized for the large-scale production of key intermediates in pharmaceuticals. This process highlights the importance of chemical synthesis techniques in developing and producing compounds for therapeutic purposes (Xiao-qin, 2010).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.